Cas no 208105-60-6 (2-(aminomethyl)-2-methylpropane-1,3-diol)

• Product Name: 2-(aminomethyl)-2-methylpropane-1,3-diol
• CAS No: 208105-60-6
• MDL: MFCD19207402
• CID: 4636053
• PubChem ID: 20558493
• Update Time: 2025-05-22

2-(aminomethyl)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-methylpropane-1,3-diol

• MDL： MFCD19207402

Additional information on 2-(aminomethyl)-2-methylpropane-1,3-diol

Comprehensive Guide to 2-(Aminomethyl)-2-methylpropane-1,3-diol (CAS No. 208105-60-6): Properties, Applications, and Industry Insights

2-(Aminomethyl)-2-methylpropane-1,3-diol (CAS No. 208105-60-6) is a versatile organic compound with a unique molecular structure, combining amino and hydroxyl functional groups. This polyfunctional amine-alcohol has garnered significant attention in pharmaceutical, cosmetic, and specialty chemical industries due to its chelating properties, pH buffering capacity, and water solubility. As sustainability and green chemistry become dominant trends, this compound's biodegradability profile positions it as an attractive alternative to traditional synthetic additives.

The compound's branched-chain structure contributes to its exceptional stability under various conditions, making it valuable for formulation chemistry. Recent studies highlight its potential as a crosslinking agent in polymer systems and as a corrosion inhibitor in industrial applications. With growing interest in bio-based chemicals, researchers are exploring its derivation from renewable resources, aligning with the global push toward circular economy principles.

In pharmaceutical applications, 2-(aminomethyl)-2-methylpropane-1,3-diol serves as a key intermediate for drug delivery systems, particularly in designing pH-sensitive carriers. Its ability to form stable complexes with metal ions makes it relevant for diagnostic imaging agents, addressing the rising demand for contrast media in medical diagnostics. The cosmetic industry values this compound for its humectant properties and compatibility with skin-friendly formulations, coinciding with consumer preferences for clean beauty products.

From a technical perspective, the compound's low volatility and high boiling point make it suitable for high-temperature processes. Analytical methods for quality control typically employ HPLC and spectroscopic techniques, ensuring compliance with stringent industry standards. As regulatory frameworks evolve, particularly concerning REACH compliance, manufacturers are investing in advanced synthesis optimization methods to improve yield and purity.

The global market for specialty amines like 2-(aminomethyl)-2-methylpropane-1,3-diol is projected to grow significantly, driven by demand from emerging economies and high-performance material sectors. Industry leaders are focusing on supply chain resilience and process intensification to meet this demand. Recent patent filings reveal innovative applications in energy storage materials and advanced coatings, indicating expanding technological relevance.

Environmental considerations play a crucial role in the compound's adoption. Its aquatic toxicity profile and biodegradation pathways are subjects of ongoing research, particularly regarding wastewater treatment compatibility. The development of catalytic synthesis routes aims to reduce energy consumption and byproduct formation, addressing carbon footprint concerns in chemical manufacturing.

For researchers exploring structure-activity relationships, the compound's stereochemistry offers interesting possibilities in chiral synthesis. Computational chemistry studies utilizing molecular modeling techniques provide insights into its conformational stability and intermolecular interactions. These fundamental investigations support rational design of derivatives with enhanced functional performance for specific applications.

Quality specifications for 2-(aminomethyl)-2-methylpropane-1,3-diol typically emphasize assay purity (>98%), heavy metal content limits, and residual solvent levels. Storage recommendations highlight protection from moisture absorption and oxidative degradation, with inert atmosphere packaging being common for premium-grade material. These parameters are critical for GMP-certified production in regulated industries.

Emerging applications in electronic chemicals and photoresist components demonstrate the compound's versatility beyond traditional uses. The semiconductor industry's focus on miniaturization and high-purity materials creates new opportunities for this and similar high-purity amines. Concurrently, advancements in analytical characterization techniques enable more precise quality assessment, meeting the exacting standards of high-tech industries.

Future research directions may explore the compound's potential in bioconjugation chemistry and nanomaterial functionalization, areas experiencing rapid growth. The intersection of materials science and life sciences presents particularly promising avenues for innovation. As industrial biotechnology advances, enzymatic synthesis routes may offer more sustainable production alternatives for this valuable chemical building block.